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Compound of Interest

Compound Name: Robinin

CAS No.: 81992-85-0

Cat. No.: B7835776

Get Quote

Application Note: High-Purity Isolation of Robinin (Kaempferol-3-O-robinoside-7-O-

rhamnoside) via Solid-Phase Extraction (SPE)

Introduction & Scientific Context
Robinin (Kaempferol-3-O-robinoside-7-O-rhamnoside) is a complex flavonoid glycoside

predominantly found in Robinia pseudoacacia (Black Locust), Vinca erecta, and Astragalus

species. Clinically, it has demonstrated efficacy in improving renal function, reducing blood urea

nitrogen (BUN), and exhibiting hypoazotemic activity.

The Purification Challenge: Unlike simple aglycones (e.g., Kaempferol), Robinin possesses a

bulky glycosidic structure (robinose at C3 and rhamnose at C7). This dual-glycosylation

renders the molecule significantly more polar and water-soluble, creating a separation

bottleneck. Standard liquid-liquid extraction (LLE) often suffers from emulsion formation and

poor phase partitioning.

The Solution: This protocol utilizes Reverse-Phase Solid-Phase Extraction (RP-SPE) using a

hydrophobically modified polymer or C18 sorbent. The method exploits the hydrophobic
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interaction of the flavonoid backbone while managing the polarity of the sugar moieties through

precise solvent modulation.

Experimental Methodology
Reagents and Materials[1][2][3]

Target Analyte: Robinin (CAS: 301-19-9).

Matrix:Robinia pseudoacacia flower extract or biological plasma/urine.

SPE Cartridge:Polymeric HLB (Hydrophilic-Lipophilic Balanced) 200 mg / 6 mL

(Recommended for glycosides to prevent breakthrough) OR C18 (EC) 500 mg / 6 mL.

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Formic Acid (FA), Ultrapure

Water.

Sample Preparation (Extraction)[4][5]
Plant Material: Macerate 10 g of dried Robinia flowers in 100 mL of 70% Ethanol for 24

hours.

Filtration: Filter supernatant through a 0.45 µm PTFE membrane.

Conditioning for SPE: Evaporate ethanol under vacuum at <40°C. Re-constitute the residue

in 20 mL of 5% Methanol in Water (0.1% FA).

Scientific Logic:[1][2][3] Loading in high organic content (e.g., 70% EtOH) will cause the

analyte to breakthrough the SPE cartridge immediately. Dilution to <5% organic solvent is

critical for retention.

Solid-Phase Extraction Protocol (Step-by-Step)
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Step Action Solvent / Volume
Mechanism &
Critical Parameters

1.[4] Condition Solvation 5 mL MeOH

Activates the alkyl

chains (C18) or

polymer surface,

increasing surface

area for binding.

2. Equilibrate pH Adjustment
5 mL Water (+ 0.1%

FA)

Matches the cartridge

environment to the

sample matrix.

Acidification

suppresses ionization

of phenolic -OH

groups (pKa ~6-7),

ensuring the molecule

is neutral and

hydrophobic enough

to bind.

3. Load Retention
10 mL Prepared

Sample

Flow rate: 1-2 mL/min.

Robinin binds via Van

der Waals forces

between the flavonoid

skeleton and the

sorbent.

4. Wash 1 Polar Removal
5 mL Water (+ 0.1%

FA)

Removes salts, free

sugars, and highly

polar organic acids.

5. Wash 2 Intermediates 5 mL 15% MeOH in

Water

Critical Step:

Removes moderately

polar impurities (e.g.,

simple phenolic acids)

without eluting

Robinin. Glycosides

can elute early; do not
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exceed 20% MeOH

here.

6. Elute Recovery
2 x 3 mL 90% MeOH

(+ 0.1% FA)

Disrupts hydrophobic

interactions. Soaking

the bed for 1 minute

before collecting

maximizes recovery.

7. Dry Concentration
N2 Stream /

SpeedVac

Evaporate to dryness

and reconstitute in

Mobile Phase for

HPLC.

Analytical Validation (HPLC-UV)
To validate the SPE recovery, utilize the following chromatographic conditions.

Column: C18 (e.g., Phenomenex Luna or Waters Symmetry), 5 µm, 150 x 4.6 mm.

Mobile Phase A: Water + 0.1% Formic Acid.[5][6]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 265 nm (Band II) and 350 nm (Band I).

Gradient:

Time (min) % Mobile Phase B

0.0 10%

15.0 30%

20.0 90%

25.0 10%
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Workflow Visualization
The following diagram illustrates the decision logic and process flow for Robinin purification.

Raw Material
(Robinia pseudoacacia)

Extraction
70% EtOH, Ultrasonic

Evaporation & Reconstitution
Target: <5% Organic Solvent

Acidify: 0.1% Formic Acid

Remove EtOH

Sample Loading
Bind Robinin to C18/HLB

SPE Conditioning
1. MeOH

2. Water (0.1% FA)

Prep Cartridge

Wash Steps
1. Water (Remove Sugars)

2. 15% MeOH (Remove Polar Impurities)

Is Robinin Eluting?

Yes (Breakthrough)
Dilute Sample Further

Elution
90% MeOH or ACN

No (Correct Retention)

HPLC-UV Analysis
Verify Recovery > 90%
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Click to download full resolution via product page

Figure 1: Decision-matrix workflow for the Solid-Phase Extraction of Robinin, emphasizing the

critical solvent modulation steps.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Recovery (<70%) Breakthrough during loading.

Sample solvent contains too

much ethanol. Dilute with

water to <5% organic.

Early Elution Wash solvent too strong.

Robinin is a glycoside and

moves faster than aglycones.

Reduce Wash 2 to 10%

MeOH.

Peak Tailing (HPLC) Silanol interactions.

Ensure 0.1% Formic Acid is

present in all SPE and HPLC

solvents to suppress

ionization.

Clogging Particulates in extract.[7]

Centrifuge at 10,000 rpm or

filter (0.45 µm) before loading

SPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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